N-[(2-ethoxyphenyl)methyl]-3-[4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-yl]-1H-pyrazole-5-carboxamide

• IUPAC Name: N-[(2-ethoxyphenyl)methyl]-5-[4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-yl]pyrazolidine-3-carboxamide
• InChI: InChI=1S/C24H28N4O2S/c1-4-30-21-11-6-5-9-18(21)14-25-23(29)20-13-19(27-28-20)22-16(3)26-24(31-22)17-10-7-8-15(2)12-17/h5-12,19-20,27-28H,4,13-14H2,1-3H3,(H,25,29)
• InChI Key: KNSHPCUSLALKBX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1CNC(=O)C2CC(NN2)C3=C(N=C(S3)C4=CC=CC(=C4)C)C
• Molecular Formula: C24H28N4O2S
• Molecular Weight: 436.6 g/mol

Description

N-[(2-ethoxyphenyl)methyl]-3-[4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-yl]-1H-pyrazole-5-carboxamide is a useful research compound. Its molecular formula is C24H24N4O2S and its molecular weight is 432.54. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Cytotoxic Activity

Compounds with structures related to the specified chemical have been synthesized and characterized for their potential cytotoxic activity against cancer cells. For instance, the synthesis of 5-Amino-N-aryl-3-[(4-methoxyphenyl)amino]-1H-pyrazole-4-carboxamides and their in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells highlight the interest in these molecules for cancer research (Hassan, Hafez, & Osman, 2014).

Molecular Structure Analysis

The detailed structural analysis of compounds bearing the pyrazole and thiazole moieties, similar to the compound , provides insights into their potential interactions and functions. Studies have reported on the geometric parameters, conformation, and intermolecular interactions, underscoring the importance of these structural features in their biological activity (Köysal, Işık, Sahin, & Palaska, 2005).

Novel Fluorophores Synthesis

Utilizing related chemical structures as building blocks, researchers have synthesized fluorescent dyes displaying a range of fluorescence, indicating applications in materials science and bioimaging (Witalewska, Wrona-Piotrowicz, & Zakrzewski, 2019). These studies showcase the broad potential applications of such compounds, from therapeutic uses to materials science.

Anti-Tumor and Anti-Proliferative Applications

Several studies have synthesized and evaluated similar compounds for their anti-tumor and anti-proliferative activities, highlighting the role of these molecules in developing new therapeutic agents. For example, the creation of bis-pyrazolyl-thiazoles incorporating the thiophene moiety has shown promising anti-tumor activities (Gomha, Edrees, & Altalbawy, 2016). This demonstrates the compound's relevance in medicinal chemistry for developing new cancer treatments.